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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available preclinical data on EOS-984, a
first-in-class, potent, and selective small molecule inhibitor of the Equilibrative Nucleoside
Transporter 1 (ENT1). The protocols outlined below are based on publicly available information
and established methodologies for conducting similar preclinical studies.

Introduction

EOS-984 (also known as EOS301984) is an investigational agent designed to enhance anti-
tumor immunity by blocking the uptake of adenosine into T cells.[1] In the tumor
microenvironment, high concentrations of adenosine act as a potent immunosuppressant. By
inhibiting ENT1, the primary transporter of adenosine into lymphocytes, EOS-984 aims to
reverse this immunosuppressive effect, thereby restoring T cell proliferation and effector
function.[2][3][4] Preclinical studies have demonstrated that EOS-984 can restore T cell activity
in the presence of high adenosine levels and shows synergistic anti-tumor effects when
combined with anti-PD-1 therapy.[2][3][5]

Mechanism of Action & Signaling Pathway
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EOS-984 targets and inhibits the Equilibrative Nucleoside Transporter 1 (ENT1). In activated T
cells, ENT1 is upregulated and facilitates the transport of extracellular adenosine into the cell.
Intracellular adenosine disrupts the de novo pyrimidine nucleotide synthesis pathway, which is
essential for DNA and RNA synthesis, thereby inhibiting T cell proliferation and function. By
blocking ENT1, EOS-984 prevents intracellular adenosine accumulation, thus restoring
pyrimidine synthesis and enabling T cell-mediated anti-tumor immunity.
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Caption: Mechanism of action of EOS-984.
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Data Presentation

Table 1: In Vitro Potency of EQS-984

Parameter IC50 (nM) Assay Condition
ENT1 Binding 15

ENT1 H3-Uridine Uptake 2

ENT2 Adenosine Uptake 350

T-cell IC50 0.1 0.2% HSA

T-cell IC50 11 2% HSA + 0.1% AAG
T-cell IC50 7.5 50% HS

Data sourced from a
presentation by M. Deligny at
the ACS Fall National Meeting
2024.[1]

Table 2: Preclinical Pharmacokinetics of EOS-984 and a

Related Compound

Oral
: Dose (mglkg, : -
Compound Species Half-life (t%2) Bioavailability
p-0.)
(F)
EOS-984 Dog 50 9.5 hours 24%
EOS-301533 Mouse 25 8.3 hours 3%

Data sourced
from a
presentation by
M. Deligny at the
ACS Fall
National Meeting
2024.[1]
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Experimental Protocols
Protocol 1: In Vivo Antitumor Efficacy in a Humanized
Mouse Model

This protocol describes a representative study to evaluate the in vivo efficacy of EOS-984 as a
monotherapy and in combination with an anti-PD-1 antibody in a humanized mouse model
bearing human triple-negative breast cancer xenografts.
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Caption: Workflow for in vivo efficacy studies.
1. Animal Model:
e Strain: NOD.Cg-Prkdcscid 112rgtm1Wijl/SzJ (NSG) mice or similar immunodeficient strain.

e Humanization: Engraft mice with human CD34+ hematopoietic stem cells (HSCs) to
reconstitute a human immune system.

2. Tumor Model:
o Cell Line: MDA-MB-231 (human triple-negative breast cancer cell line).

e Implantation: Subcutaneously inject 5 x 106 MDA-MB-231 cells in a suitable matrix (e.g.,
Matrigel) into the flank of humanized NSG mice.

3. Drug Formulation and Administration:
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o EOS-984 Formulation (Representative): Due to its poor water solubility, EOS-984 would
likely be formulated in a vehicle suitable for oral gavage in mice, such as 0.5%
methylcellulose with 0.2% Tween 80 in water. The exact formulation used in the original
studies is not publicly available.

o EOS-984 Dosing (Hypothetical): While the specific dose for mice is not published, a starting
point could be in the range of 25-50 mg/kg, administered orally (p.o.) daily. This is based on
doses used for a precursor compound and in dog studies.[1]

o Anti-PD-1 Antibody: A clinically relevant anti-PD-1 antibody (e.g., pembrolizumab) is
administered intraperitoneally (i.p.). A typical dosing regimen might be a loading dose of 10
mg/kg followed by maintenance doses of 5 mg/kg twice weekly.

4. Study Groups:

e Group 1: Vehicle control (oral gavage + i.p. saline).

e Group 2: EOS-984 monotherapy.

e Group 3: Anti-PD-1 monotherapy.

e Group 4: EOS-984 and anti-PD-1 combination therapy.

5. Monitoring and Endpoints:

e Monitor tumor growth by caliper measurements twice weekly.

o At the study endpoint, collect tumors and spleens for analysis of tumor-infiltrating
lymphocytes (TILs) and systemic immune cell populations by flow cytometry.

Protocol 2: Ex Vivo NSCLC TIL Stimulation Assay

This protocol outlines a representative method to assess the ability of EOS-984 to enhance the
function of tumor-infiltrating lymphocytes (TILs) from non-small cell lung cancer (NSCLC)
patients.

1. TIL Isolation and Expansion:
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e Obtain fresh tumor tissue from NSCLC patients.

¢ Mince the tumor tissue and culture in the presence of high-dose Interleukin-2 (IL-2) to
expand the TILs.

2. Co-culture and Treatment:
o Plate the expanded TILs.
o Stimulate the TILs with autologous tumor cells or a relevant tumor antigen.

o Treat the co-cultures with varying concentrations of EOS-984 in the presence of a high
concentration of adenosine (to mimic the tumor microenvironment).

3. Functional Readoults:
o After a suitable incubation period (e.g., 72 hours), assess T cell function through:

o Cytokine Production: Measure the levels of IFN-y, TNF-a, and other relevant cytokines in
the culture supernatant by ELISA or multiplex bead array.

o Proliferation: Measure T cell proliferation using assays such as CFSE dilution or BrdU
incorporation.

o Cytotoxicity: Assess the killing of tumor cells by the TILs using a chromium-51 release
assay or similar methods.

Protocol 3: CMV Antigen Recall Assay

This assay evaluates the effect of EOS-984 on the recall response of memory T cells to a
common viral antigen, Cytomegalovirus (CMV).

1. Cell Preparation:
« |solate peripheral blood mononuclear cells (PBMCs) from healthy, CMV-seropositive donors.
2. Assay Setup:

e Plate the PBMCs in a 96-well plate.
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e Add CMV antigen (e.g., CMV lysate or specific peptides) to stimulate the memory T cells.

» Add varying concentrations of EOS-984 to the wells, along with a high concentration of
adenosine.

3. Analysis:
o After 4-7 days of culture, measure the recall response by:
o IFN-y ELISpot: To quantify the number of antigen-specific, IFN-y-secreting T cells.

o Intracellular Cytokine Staining (ICS): Use flow cytometry to determine the percentage of T
cells producing IFN-y, TNF-a, and other cytokines in response to the antigen.

Conclusion

EOS-984 is a promising immuno-oncology agent with a novel mechanism of action. The
preclinical data suggest its potential both as a monotherapy and in combination with immune
checkpoint inhibitors. The protocols provided here offer a framework for further preclinical
investigation into the dosage, administration, and efficacy of EOS-984 in relevant cancer
models. Further research is warranted to optimize dosing schedules and combination
strategies for clinical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Itheos Therapeutics presents work behind discovery of EOS-984, a potentially first-in-
class ENTL1 inhibitor | BiowWorld [bioworld.com]

2. iTeos Presents EOS-984 Preclinical Data Demonstrating [globenewswire.com]

3. firstwordpharma.com [firstwordpharma.com]

4. iTeos to Highlight Preclinical Data on First-In-Class EOS-984 Targeting ENT1 at the
American Association for Cancer Research Annual Meeting 2024 | Nasdaqg [nasdaqg.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15571528/docs?utm_src=pdf-body#application-notes-and-protocols-for-eos-984-in-preclinical-models
https://www.benchchem.com/product/b15571528/docs?utm_src=pdf-body#application-notes-and-protocols-for-eos-984-in-preclinical-models
https://www.benchchem.com/product/b15571528/docs?utm_src=pdf-body#application-notes-and-protocols-for-eos-984-in-preclinical-models
https://www.benchchem.com/product/b15571528?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bioworld.com/articles/711983-itheos-therapeutics-presents-work-behind-discovery-of-eos-984-a-potentially-first-in-class-ent1-inhibitor?v=preview
https://www.bioworld.com/articles/711983-itheos-therapeutics-presents-work-behind-discovery-of-eos-984-a-potentially-first-in-class-ent1-inhibitor?v=preview
https://www.globenewswire.com/news-release/2024/04/07/2858845/0/en/iTeos-Presents-EOS-984-Preclinical-Data-Demonstrating-Restoration-of-T-Cell-Activity-from-Adenosine-Suppression-at-the-American-Association-for-Cancer-Research-Annual-Meeting-2024.html
https://firstwordpharma.com/story/5844418
https://www.nasdaq.com/press-release/iteos-to-highlight-preclinical-data-on-first-in-class-eos-984-targeting-ent1-at-the
https://www.nasdaq.com/press-release/iteos-to-highlight-preclinical-data-on-first-in-class-eos-984-targeting-ent1-at-the
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 5. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application Notes and Protocols for EOS-984 in
Preclinical Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571528/docs#application-notes-and-protocols-for-
€0s-984-in-preclinical-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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